Cas no 77759-10-5 (Benzeneethanol, 2-nitro-6-(phenylmethyl)-)

• Product Name: Benzeneethanol, 2-nitro-6-(phenylmethyl)-
• CAS No: 77759-10-5
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 1788550
• Update Time: 2024-11-27

Benzeneethanol, 2-nitro-6-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-nitro-6-(phenylmethyl)-

• Inchi： 1S/C15H15NO3/c17-10-9-14-13(7-4-8-15(14)16(18)19)11-12-5-2-1-3-6-12/h1-8,17H,9-11H2
• InChI Key： LHTFHRBQRZSREK-UHFFFAOYSA-N
• SMILES： C1(CCO)=C(CC2=CC=CC=C2)C=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 257.10525

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 415.6±35.0 °C(Predicted)
• PSA: 63.37
• pka: 14.63±0.10(Predicted)